(5Z)-3-(3-hydroxyphenyl)-5-(4-methylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C17H13NO2S2
• Molecular Weight: 327.4 g/mol
• SMILES: CC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)C3=CC(=CC=C3)O
• InChI: InChI=1S/C17H13NO2S2/c1-11-5-7-12(8-6-11)9-15-16(20)18(17(21)22-15)13-3-2-4-14(19)10-13/h2-10,19H,1H3/b15-9-
• InChIKey: PXTORXBVHPUUBY-DHDCSXOGSA-N

Procure LJ001 for Validated Broad-Spectrum Antiviral Entry Inhibition Research

The compound (5Z)-3-(3-hydroxyphenyl)-5-(4-methylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one, commonly designated LJ001, is a synthetic aryl methylene rhodanine derivative [1]. It is characterized as a first-in-class, broad-spectrum antiviral small molecule that selectively inhibits the entry of lipid-enveloped viruses by targeting their membrane biophysical properties, a mechanism distinct from traditional viral protein inhibitors [1]. Its core pharmacophore requires a thioxo group and a specific aryl methylene double bond for activity, as revealed by structure-activity relationship (SAR) studies [2].

▪ Pan-enveloped-virus entry inhibitor probe

▪ Membrane-targeted mechanism, not a viral protein inhibitor

▪ Thioxo pharmacophore required for activity (SAR-defined)

• [1] Wolf MC, et al. A broad-spectrum antiviral targeting entry of enveloped viruses. Proc Natl Acad Sci U S A. 2010 Feb 16;107(7):3157-62. PMID: 20133606. View Source
• [2] Wolf MC, et al. Supporting Information for 'A broad-spectrum antiviral targeting entry of enveloped viruses'. Proc Natl Acad Sci U S A. 2010. Table S1. View Source

Critical Differentiation of LJ001: Why Close Rhodanine Analogs Are Ineffective Antivirals

Generic substitution among rhodanine derivatives is demonstrably invalid for LJ001. Sharp SAR studies show that even single-atom modifications to LJ001's pharmacophore abolish antiviral activity. For instance, the isosteric replacement of the thioxo (=S) group with an oxo (=O) group, creating the close analog LJ025, results in a completely inactive compound that fails to inhibit viral entry despite retaining membrane-binding properties [1]. This establishes the precise molecular requirements for antiviral activity, which are not met by other in-class compounds, making LJ001 uniquely suitable for specific antiviral research applications.

LJ025 (S-to-O analog) Reported inactive against enveloped viruses; thioxo substitution may abolish activity

LJ019 (3-substituted phenyl) Reported inactive; middle-ring positional change may eliminate activity

Non-thioxo rhodanines Lack the essential pharmacophore; may not be suitable replacements

• [1] Wolf MC, et al. A broad-spectrum antiviral targeting entry of enveloped viruses. Proc Natl Acad Sci U S A. 2010 Feb 16;107(7):3157-62. PMID: 20133606. View Source

Quantitative Evidence Guide for LJ001: Procuring the Only Membrane-Targeted Broad-Spectrum Antiviral

Broad-Spectrum Antiviral Potency: LJ001 vs. Inactive Analog LJ025 Across Enveloped Viral Families

LJ001 demonstrates a unique, pan-enveloped-virus inhibitory profile with IC50 values clustering in the low micromolar to submicromolar range. In a direct head-to-head comparison under the same assay conditions, the structurally close S-to-O analog LJ025 showed no significant inhibition (>10 µM) against all enveloped viruses tested, confirming the essential nature of LJ001's thioxo pharmacophore [1]. This provides a clear quantitative basis for selecting LJ001 over non-thioxo rhodanine analogs for antiviral studies.

Pan-Enveloped Potency

Head-to-head

IC50 0.5–5 µM

Supports entry inhibitor selection for enveloped viruses

LJ025 (S-to-O analog) inactive (>10 µM)

Evidence Dimension	Antiviral Potency (IC50)
Target Compound Data	IC50 range: 0.5 µM to 5 µM against multiple enveloped viruses (e.g., Influenza A, HIV-1, Ebola, Yellow Fever)
Comparator Or Baseline	LJ025 (S-to-O analog): IC50 >10 µM against all tested enveloped viruses (deemed inactive)
Quantified Difference	LJ001 is >2 to >20-fold more potent than LJ025, which is completely inactive at pharmacologically relevant concentrations.
Conditions	Standard plaque assays or 50% tissue-culture infective dose (TCID50) across multiple live enveloped virus families (Orthomyxoviridae, Filoviridae, Poxviridae, Flaviviridae, etc.)

Why This Matters

This data precludes substitution with LJ025 or other non-thioxo rhodanines for any project investigating broad-spectrum viral entry inhibition, as the thioxo moiety is the single most critical determinant of antiviral activity.

• [1] Wolf MC, et al. A broad-spectrum antiviral targeting entry of enveloped viruses. Proc Natl Acad Sci U S A. 2010 Feb 16;107(7):3157-62. PMID: 20133606. View Source

Selectivity for Enveloped over Non-Enveloped Viruses: LJ001 Direct Comparison

LJ001's mechanism of action is strictly dependent on the presence of a viral lipid membrane. This gives it a fundamentally distinct, and highly selective, antiviral spectrum compared to replication inhibitors like ribavirin. In direct comparative testing, LJ001 showed no significant inhibition (IC50 >10 µM) against a panel of non-enveloped viruses (Adenovirus, Coxsackie B, Reovirus), whereas it potently inhibited enveloped viruses in the same assay format [1]. This binary selectivity profile is a key differentiator for procurement when targeting enveloped virus research programs.

Envelope Selectivity

Head-to-head

Enveloped: IC50 0.5–5 µM; Non-enveloped: >10 µM

Membrane-dependent selectivity context

Contrasts with ribavirin (non-selective)

Evidence Dimension	Antiviral Specificity (IC50 differential on enveloped vs. non-enveloped viruses)
Target Compound Data	Enveloped viruses: IC50 values from <0.5 µM to 5 µM. Non-enveloped viruses: IC50 >10 µM (no significant inhibition).
Comparator Or Baseline	LJ025: No inhibition of either enveloped or non-enveloped viruses (>10 µM). Ribavirin (class-level reference): inhibits both categories via a different mechanism.
Quantified Difference	LJ001 shows a >10- to >20-fold difference in inhibitory activity between enveloped and non-enveloped viruses, a selectivity not achievable with general replication inhibitors.
Conditions	Infectivity assays using plaque assay or flow cytometry for recombinant GFP-expressing viruses (Adenovirus, Coxsackie B, Reovirus vs. Influenza A, VSV, etc.)

Why This Matters

This confirms that LJ001 cannot be substituted with a general antiviral like ribavirin for experiments requiring enveloped-virus-specific entry inhibition, making it the essential reagent for viral membrane-targeted studies.

• [1] Wolf MC, et al. A broad-spectrum antiviral targeting entry of enveloped viruses. Proc Natl Acad Sci U S A. 2010 Feb 16;107(7):3157-62. PMID: 20133606. View Source

SAR-Defined Activity Cliff: LJ001 vs. 3-Substituted Phenyl Analog LJ019

Within the same aryl methylene rhodanine series, the position of substitution on the middle aryl ring creates a sharp activity cliff. A SAR investigation with 26 derivatives found that the 5-substituted 2-furyl analog (LJ001) retains good activity, whereas the 3-substituted phenyl analog (LJ019) was completely inactive against enveloped viruses [1]. This positional specificity on the middle ring is critical for antiviral activity and is not predictable from general chemical similarity, making LJ001 a uniquely validated candidate for antiviral SAR studies.

SAR: Middle Ring Position

Head-to-head

LJ019 (3-substituted) inactive vs LJ001 active

5-substituted furyl ring required for activity

26-derivative SAR analysis (Wolf 2010)

Evidence Dimension	Antiviral Activity as a Function of Middle Ring Substitution
Target Compound Data	LJ001 (5-substituted 2-furyl middle ring): Active, IC50 <5 µM against VSV and other enveloped viruses.
Comparator Or Baseline	LJ019 (3-substituted phenyl middle ring): Inactive, no significant inhibition at >10 µM.
Quantified Difference	LJ001 is inactive-to-active difference (>10-fold shift) compared to LJ019.
Conditions	Infectivity assays using pseudotyped and live enveloped viruses; functional group SAR analysis.

Why This Matters

This evidence eliminates LJ019 and similar 3-substituted phenyl analogs as viable alternatives, underscoring LJ001's specific middle-ring requirement for antiviral activity and guiding procurement for targeted chemical biology studies.

• [1] Wolf MC, et al. A broad-spectrum antiviral targeting entry of enveloped viruses. Proc Natl Acad Sci U S A. 2010 Feb 16;107(7):3157-62. PMID: 20133606. View Source

Validated Application Scenarios for LJ001 Procurement

Pan-Enveloped Virus Entry Inhibitor for High-Throughput Screening

Due to its confirmed broad-spectrum IC50 range (0.5-5 µM) against diverse enveloped viruses like Influenza A, HIV-1, and Ebola, LJ001 is the ideal positive control or starting molecule for HTS campaigns aimed at discovering new inhibitors targeting the conserved process of viral membrane fusion, as established by Wolf et al. [1]. Its inactivity against non-enveloped viruses ensures assay specificity.

Chemical Probe for Viral Membrane Biophysics Studies

LJ001 serves as a unique membrane-specific probe, distinct from its inactive S-to-O analog LJ025. It can be used to investigate the therapeutic window between static viral membranes and dynamic cellular membranes, exploiting the fact that it irreversibly inactivates virions but its effect on cells can be washed away [1]. This is a direct application of its established mechanism of action.

SAR Studies on Rhodanine-Based Antivirals

The comprehensive SAR analysis, which includes quantitative activity data for 26 derivatives, positions LJ001 as the central scaffold for understanding the pharmacophore requirements for broad-spectrum antiviral activity [1]. Its defined activity cliffs (e.g., versus LJ019 and LJ025) make it essential for medicinal chemistry optimization programs focused on this chemical class.

Application

Selection Property

Validation Focus

High-throughput enveloped virus entry screening

Broad-spectrum enveloped-virus inhibition profile

Confirm inactivity against non-enveloped controls

Viral membrane biophysics probe studies

Thioxo-dependent membrane interaction

Irreversible virion inactivation vs. cell washout

Rhodanine-based antiviral SAR optimization

Defined SAR activity cliffs (LJ019, LJ025)

Middle-ring substitution requirement

• [1] Wolf MC, et al. A broad-spectrum antiviral targeting entry of enveloped viruses. Proc Natl Acad Sci U S A. 2010 Feb 16;107(7):3157-62. PMID: 20133606. View Source